Cas no 194664-69-2 (4-Ethyl-1-phenylnonane-1,3-dione)

4-Ethyl-1-phenylnonane-1,3-dione structure
194664-69-2 structure
Product Name:4-Ethyl-1-phenylnonane-1,3-dione
CAS No:194664-69-2
MF:C17H24O2
MW:260.371265411377
CID:2788575
PubChem ID:17822448
Update Time:2025-04-21

4-Ethyl-1-phenylnonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 194664-69-2
    • 4-ETHYL-1-PHENYLNONANE-1,3-DIONE
    • DTXSID20591127
    • SCHEMBL7053072
    • 4-Ethyl-1-phenylnonane-1,3-dione
    • Inchi: 1S/C17H24O2/c1-3-5-7-10-14(4-2)16(18)13-17(19)15-11-8-6-9-12-15/h6,8-9,11-12,14H,3-5,7,10,13H2,1-2H3
    • InChI Key: UOTBNMMBWQYDKX-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1)=O)C(CC)CCCCC

Computed Properties

  • Exact Mass: 260.177630004Da
  • Monoisotopic Mass: 260.177630004Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 34.1Ų

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